4-(Pentafluorosulfanyl)phenol

• IUPAC Name: 4-(pentafluoro-λ6-sulfanyl)phenol
• InChI: InChI=1S/C6H5F5OS/c7-13(8,9,10,11)6-3-1-5(12)2-4-6/h1-4,12H
• InChI Key: XHJLGVIUMCBMHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)S(F)(F)(F)(F)F
• Molecular Formula: C6H5F5OS
• DSSTOX Substance ID: DTXSID70381318
• Molecular Weight: 220.16 g/mol
• CAS No.: 774-94-7

Description

4-(Pentafluorosulfanyl)phenol is a chemical compound with the CAS Number: 774-94-7. It has a molecular weight of 220.16. It is a solid substance and is used in the synthesis of hexylamides using fluorine derivatives as intermediate active esters.

Synthesis Analysis

The synthesis of fluorinated compounds, including this compound, has attracted attention from biologists and chemists. Enzymatic synthesis methods, such as the direct formation of the C-F bond by fluorinase, are considered effective and promising. Oxidation of 3- and 4-pentafluorosulfanyl-substituted anisoles and phenols with hydrogen peroxide and sulfuric acid provided a mixture of SF5-substituted muconolactone, maleic, and succinic acids.

Molecular Structure Analysis

The pentafluorosulfanyl (SF5) moiety is a lesser known and underutilized functional group that displays high electronegativity, chemical and thermal stability, and low surface energy. The analysis of crystal structures of SF5-containing molecules revealed that these groups are often surrounded by hydrogen or other fluorine atoms.

Chemical Reactions Analysis

Phenols, including this compound, are very reactive towards electrophilic aromatic substitution. Oxidation of 3- and 4-pentafluorosulfanyl-substituted anisoles and phenols with hydrogen peroxide and sulfuric acid provided a mixture of SF5-substituted muconolactone, maleic, and succinic acids.

Physical and Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 220.16. Phenols generally have higher boiling points in comparison to other hydrocarbons having equal molecular masses.

Scientific Research Applications

Synthesis of Aliphatic Sulfur Pentafluorides

4-(Pentafluorosulfanyl)phenol has been utilized in the synthesis of aliphatic sulfur pentafluorides. This process involves the oxidation of SF₅-containing anisole, phenols, and anilines, leading to the formation of SF₅-substituted nitriles and esters of cis,cis-hexa-2,4-dienedioic (muconic) acid. This method presents the first examples of practical synthesis of aliphatic SF₅-containing compounds from readily available aromatic ones, showcasing a significant advancement in the field of fluorine chemistry (Vida et al., 2014).

Biodegradation by Pseudomonas spp.

Research into the biodegradation of pentafluorosulfanyl-substituted aminophenols has demonstrated that certain Pseudomonas spp. can utilize these compounds as sole carbon and energy sources. This discovery is crucial as it presents a biological method to degrade emerging pollutants containing the SF₅ group, which are beneficial to drugs and agrochemicals but could potentially harm the environment (Saccomanno et al., 2018).

Versatile Launch Pad for Aromatic SF₅ Compounds Synthesis

The compound 4-(Pentafluorosulfanyl)benzenediazonium Tetrafluoroborate has been synthesized and isolated as a stable salt, serving as a versatile precursor for the synthesis of various novel SF₅-bearing alkenes, alkynes, and biaryl derivatives through diverse chemical reactions. This work highlights the potential of the pentafluorosulfanyl group in expanding the toolkit for the synthesis of aromatic compounds with unique properties (Okazaki et al., 2014).

New Derivatives of Nitrobenzenes

Research on new 4-pentafluorosulfanyl and 4-perfluoroalkylthio derivatives of nitrobenzenes has led to the preparation of compounds with enhanced reactivity towards nucleophilic substitution. This work not only enriches the chemistry of fluorine-containing aromatic compounds but also opens up new pathways for the synthesis of materials with potential applications in various industrial sectors (Sipyagin et al., 2004).

Phenolic-enabled Nanotechnology for Biomedicine

The unique physicochemical properties of phenolics, including those related to this compound, have catalyzed research in phenolic-enabled nanotechnology, particularly for biomedical applications. This review underscores the significant role of phenolics in synthesizing high-quality nanohybrid materials with applications in biosensing, bioimaging, and disease treatment, indicating a broad spectrum of potential applications (Wu et al., 2021).

Mechanism of Action

Target of Action

The pentafluorosulfanyl (sf5) moiety, a key component of this compound, is known for its high electronegativity, chemical and thermal stability, and low surface energy . These properties make it beneficial for various applications in medicinal chemistry and functional materials design .

Mode of Action

The unique properties of the SF5 group, such as high electronegativity and thermal stability, likely play a role in its interaction with its targets .

Biochemical Pathways

found that these compounds can be used as sole carbon and energy sources . The presence of 4-(pentafluorosulfanyl)catechol, a shunt metabolite, was detected in the culture supernatants .

Result of Action

It’s known that microorganisms can biodegrade sf5-substituted aromatic compounds, releasing fluoride ion, and biotransform them, generating a toxic metabolite .

Action Environment

Supplementation of suspended cell cultures with yeast extract was found to dramatically improve the degradation of the substrate as well as the release of fluoride ion .

Safety and Hazards

The safety data sheet for 4-(Pentafluorosulfanyl)phenol indicates that it is toxic if swallowed. It is recommended to avoid breathing mist, gas, or vapours, and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.

Biochemical Analysis

Biochemical Properties

4-(Pentafluorosulfanyl)phenol plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. One of the key enzymes that interact with this compound is phenol sulfotransferase. This enzyme catalyzes the sulfate conjugation of phenolic compounds, including this compound, facilitating its metabolism and excretion . The interaction between this compound and phenol sulfotransferase involves the transfer of a sulfate group to the phenolic hydroxyl group, resulting in the formation of a sulfated metabolite. This interaction is crucial for the detoxification and elimination of this compound from the body.

Cellular Effects

This compound exerts various effects on cellular processes and functions. Studies have shown that this compound can influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been observed to modulate the activity of certain transcription factors, leading to changes in gene expression patterns . Additionally, it can affect cellular metabolism by altering the activity of key metabolic enzymes, thereby impacting the overall metabolic flux within cells. These effects highlight the potential of this compound to modulate cellular functions and responses.

Molecular Mechanism

The molecular mechanism of action of this compound involves its interactions with various biomolecules at the molecular level. One of the primary mechanisms is the binding of this compound to specific proteins and enzymes, leading to either inhibition or activation of their functions . For example, the compound can inhibit the activity of certain enzymes involved in oxidative stress responses, thereby modulating cellular redox balance. Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins, ultimately influencing cellular functions and processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time, depending on factors such as stability and degradation. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation observed over extended periods . Long-term exposure to this compound can lead to cumulative effects on cellular functions, including alterations in gene expression and metabolic activity. These temporal effects underscore the importance of monitoring the stability and long-term impact of this compound in experimental settings.

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent, with varying outcomes observed at different dosage levels. At low doses, this compound has been shown to exert beneficial effects, such as antioxidant activity and modulation of metabolic pathways . At higher doses, the compound can exhibit toxic effects, including oxidative stress and cellular damage. These findings highlight the importance of determining the optimal dosage range for this compound to maximize its therapeutic potential while minimizing adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interactions with enzymes and cofactors. One of the key metabolic pathways is the sulfate conjugation pathway, mediated by phenol sulfotransferase . This pathway facilitates the conversion of this compound into its sulfated metabolite, which is more readily excreted from the body. Additionally, this compound can undergo biotransformation by microorganisms, leading to the formation of various metabolites, including 4-(Pentafluorosulfanyl)catechol . These metabolic pathways play a crucial role in the detoxification and elimination of this compound.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. Studies have shown that this compound can be transported across cellular membranes via passive diffusion and active transport mechanisms . Once inside the cells, the compound can bind to intracellular proteins, facilitating its distribution to various cellular compartments. The localization and accumulation of this compound within specific tissues and organs are influenced by factors such as lipophilicity and binding affinity to transport proteins.

Subcellular Localization

The subcellular localization of this compound is an important determinant of its activity and function. Research has shown that this compound can localize to specific cellular compartments, including the cytoplasm and nucleus . The targeting of this compound to these compartments is facilitated by post-translational modifications and targeting signals that direct the compound to its site of action. The subcellular localization of this compound can influence its interactions with biomolecules and its overall biological activity.

Synthesis routes and methods

Procedure details

40.00 g of 4-pentafluorosulfanylaniline were suspended in 500 ml of a 35% aqueous H2SO4 solution and a solution of 13.85 g of NaNO2 in 30 ml of water was added dropwise at 0° C. over a period of 10 minutes. Subsequently, the mixture was stirred at 0° C. for 35 minutes, then a solution, at 0° C., of 171.10 g of Cu(NO3)2 in 200 ml of water was poured in and, directly thereafter, 26.11 g of Cu2O were added in portions. The mixture is stirred at RT for a further 2 hours, then extraction is effected 3 times with 200 ml each time of CH2Cl2. Drying was effected over MgSO4 and the solvent was removed under reduced pressure. 38.00 g of a pale yellow oil were obtained which was used further without purification.